Cas no 104958-67-0 (Benzamide,N-butyl-2-(4-morpholinylcarbonyl)-)

• Product Name: Benzamide,N-butyl-2-(4-morpholinylcarbonyl)-
• CAS No: 104958-67-0
• MF: C₁₆H₂₂N₂O₃
• MW: 290.357484340668
• CID: 158385
• PubChem ID: 175991
• Update Time: 2025-04-19

Benzamide,N-butyl-2-(4-morpholinylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-butyl-2-(4-morpholinylcarbonyl)-
• N-butyl-2-(morpholine-4-carbonyl)benzamide
• N-butyl-2-(morpholin-4-ylcarbonyl)benzamide
• Benzamide, N-butyl-2-(4-morpholinylcarbonyl)-
• NS00007839
• EC 407-730-2
• N-Butyl-2-(4-morpholinylcarbonyl)benzamide
• DTXSID3073769
• 104958-67-0

• Inchi： 1S/C16H22N2O3/c1-2-3-8-17-15(19)13-6-4-5-7-14(13)16(20)18-9-11-21-12-10-18/h4-7H,2-3,8-12H2,1H3,(H,17,19)
• InChI Key： WJWAPPPIOYFZEF-UHFFFAOYSA-N
• SMILES： O1CCN(C(C2C=CC=CC=2C(NCCCC)=O)=O)CC1

Computed Properties

• Exact Mass: 290.16316
• Monoisotopic Mass: 290.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.5
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.136
• Boiling Point: 502°Cat760mmHg
• Flash Point: 257.4°C
• Refractive Index: 1.545
• PSA: 58.64
• LogP: 2.20160

Benzamide,N-butyl-2-(4-morpholinylcarbonyl)- Security Information

• Hazard Category Code： 36-43-52/53
• Safety Instruction： 24-26-37-61
• Hazardous Material Identification：
• Risk Phrases：36-43-52/53
• Safety Term：Hazard Codes XiRisk Statements 36-43-52/53Safety Statements 24-26-37-61